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Compound of Interest

Compound Name:
(3-methyl-1H-pyrazol-5-

yl)methanol

Cat. No.: B175284 Get Quote

Technical Guide: (3-methyl-1H-pyrazol-5-
yl)methanol
CAS Numbers: 17607-71-5, 29004-73-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-methyl-1H-pyrazol-5-
yl)methanol, a heterocyclic alcohol belonging to the pyrazole class of compounds. This

document consolidates available data on its chemical and physical properties, outlines a

putative synthesis pathway, and discusses the potential for biological activity based on related

structures.

Chemical and Physical Properties
(3-methyl-1H-pyrazol-5-yl)methanol is a small molecule with two nitrogen atoms within its

five-membered aromatic ring. While extensive experimental data for this specific compound is

not readily available in the public domain, its fundamental properties can be summarized.

Commercial suppliers indicate it is a solid at room temperature.[1]
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Property Value Source

Molecular Formula C₅H₈N₂O [2][3]

Molecular Weight 112.13 g/mol [2][3]

CAS Number 17607-71-5 [2][4]

29004-73-7 [3][5]

Physical Form Solid [1]

Purity Typically ≥95% [1]

Storage Conditions 2-8 °C [2]

Synthesis
A detailed, experimentally validated protocol for the synthesis of (3-methyl-1H-pyrazol-5-
yl)methanol is not explicitly described in the reviewed literature. However, based on

established pyrazole synthesis methodologies, a plausible synthetic route can be proposed.

The most common and direct method for forming the pyrazole ring is the condensation reaction

between a 1,3-dicarbonyl compound and hydrazine.[6][7] To obtain the desired substitution

pattern, a suitable β-keto aldehyde or a protected hydroxymethyl ketone could be employed.

A potential synthetic pathway could involve the reduction of a corresponding carboxylic acid or

ester, such as 3-methyl-1H-pyrazole-5-carboxylic acid.

Putative Synthesis Workflow
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Caption: Proposed synthesis of (3-methyl-1H-pyrazol-5-yl)methanol.

General Experimental Considerations for Pyrazole
Synthesis

Reaction of Hydrazine with 1,3-Dicarbonyls: A general procedure involves the reaction of a

hydrazine derivative with a 1,3-dicarbonyl compound in a suitable solvent like ethanol or

acetic acid. The reaction mixture is often heated to drive the condensation and cyclization.[8]

Work-up and Purification: Typical work-up procedures involve removal of the solvent under

reduced pressure, followed by purification of the crude product. Common purification

techniques include recrystallization or column chromatography on silica gel.[9]

Biological Activity and Potential Applications
While there is no specific pharmacological data available for (3-methyl-1H-pyrazol-5-
yl)methanol in the scientific literature, the pyrazole scaffold is a well-established

pharmacophore present in numerous biologically active compounds.[10][11] Pyrazole

derivatives have demonstrated a wide range of pharmacological activities, including anti-

inflammatory, analgesic, antimicrobial, and anticancer properties.[6][11][12]
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One of the most notable drugs containing a pyrazole core is Celecoxib, a selective COX-2

inhibitor used for the treatment of arthritis and pain.[3] The structural similarity of (3-methyl-1H-
pyrazol-5-yl)methanol to the core of such drugs suggests that it could serve as a valuable

building block in the synthesis of novel therapeutic agents.

Potential Signaling Pathway Involvement
Given the prevalence of pyrazole derivatives as enzyme inhibitors, it is plausible that (3-
methyl-1H-pyrazol-5-yl)methanol or its derivatives could interact with various enzymatic

pathways. For instance, pyrazole-containing compounds have been investigated as inhibitors

of kinases, which are crucial regulators of cell signaling.

Compound Potential Target Pathway

(3-methyl-1H-pyrazol-5-yl)methanol
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Caption: Hypothetical inhibition of a kinase signaling pathway.

Conclusion
(3-methyl-1H-pyrazol-5-yl)methanol is a pyrazole derivative with potential applications in

medicinal chemistry and drug discovery. While specific experimental data on its properties and

biological activity are currently limited, its structural features suggest it could be a valuable

synthon for the development of novel bioactive molecules. Further research is warranted to

fully characterize this compound and explore its pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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